![molecular formula C22H21N7O B2459430 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(quinolin-8-yl)azetidine-3-carboxamide CAS No. 2034361-79-8](/img/structure/B2459430.png)
1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(quinolin-8-yl)azetidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(quinolin-8-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C22H21N7O and its molecular weight is 399.458. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Cytotoxic Activity : The synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines has been explored for their cytotoxic activity against various cancer cell lines. These compounds have shown potent cytotoxicity, with some exhibiting IC(50) values less than 10 nM, indicating their potential as anticancer agents (Deady et al., 2003).
Antimicrobial Agents : Novel pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and tested as potential antimicrobial agents. These compounds have been screened for antibacterial and antifungal activity, showing promising results against various microorganisms (Holla et al., 2006).
Anti-5-lipoxygenase and Anticancer Agents : Research into pyrazolopyrimidines derivatives has also focused on their potential as anti-5-lipoxygenase and anticancer agents. These compounds have been evaluated for cytotoxic (HCT-116 and MCF-7) and 5-lipoxygenase inhibition activities, with structure-activity relationship analyses indicating promising leads (Rahmouni et al., 2016).
Antituberculosis Activity
- Extended Drug Resistant TB : A set of imidazo[1,2-a]pyridine-3-carboxamides, including a pyrimidine-3-carboxamide derivative, were synthesized and evaluated for their in vitro anti-tuberculosis activity against various TB strains. These compounds demonstrated selective potency against multi- and extensive drug-resistant TB strains, highlighting their potential as novel anti-TB agents (Moraski et al., 2011).
Molecular Structure and Synthesis Techniques
Molecular Structure Analysis : The tautomeric structure of dihydropyrazolo[1,5-a]-pyrimidin-7-one was investigated, revealing insights into its chemical behavior and potential applications in the synthesis of related compounds (Kurasawa et al., 1989).
Microwave Irradiative Synthesis : The synthesis of pyrimidine linked pyrazole heterocyclics via microwave irradiation showcased an efficient method for creating compounds with potential insecticidal and antibacterial applications (Deohate and Palaspagar, 2020).
properties
IUPAC Name |
1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-quinolin-8-ylazetidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N7O/c1-14-9-15(2)29(27-14)20-10-19(24-13-25-20)28-11-17(12-28)22(30)26-18-7-3-5-16-6-4-8-23-21(16)18/h3-10,13,17H,11-12H2,1-2H3,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCDNWEUBBFIFDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NC4=CC=CC5=C4N=CC=C5)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.